Cas no 1261971-04-3 (2-(4-Carboxy-3-fluorophenyl)-4-fluorobenzoic acid)

• Product Name: 2-(4-Carboxy-3-fluorophenyl)-4-fluorobenzoic acid
• CAS No: 1261971-04-3
• MF: C₁₄H₈F₂O₄
• MW: 278.207731246948
• MDL: MFCD18321497
• CID: 2622113
• PubChem ID: 53227370
• Update Time: 2025-07-19

2-(4-Carboxy-3-fluorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Carboxy-3-fluorophenyl)-4-fluorobenzoic acid, 95%
• DTXSID60690926
• MFCD18321497
• 1261971-04-3
• 2-(4-CARBOXY-3-FLUOROPHENYL)-4-FLUOROBENZOIC ACID
• 3',5-Difluoro[1,1'-biphenyl]-2,4'-dicarboxylic acid
• 2-(4-Carboxy-3-fluorophenyl)-4-fluorobenzoic acid

• MDL： MFCD18321497
• Inchi： 1S/C14H8F2O4/c15-8-2-4-9(13(17)18)11(6-8)7-1-3-10(14(19)20)12(16)5-7/h1-6H,(H,17,18)(H,19,20)
• InChI Key： HOLALQBPYOWILM-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=C(C=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 278.03906506Da
• Monoisotopic Mass: 278.03906506Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-Carboxy-3-fluorophenyl)-4-fluorobenzoic acid

Research Briefing on 2-(4-Carboxy-3-fluorophenyl)-4-fluorobenzoic acid (CAS: 1261971-04-3) in Chemical Biology and Pharmaceutical Applications

2-(4-Carboxy-3-fluorophenyl)-4-fluorobenzoic acid (CAS: 1261971-04-3) is a fluorinated benzoic acid derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dual carboxyl and fluorine substituents, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug development, medicinal chemistry, and chemical biology.

Recent studies have focused on the synthesis and characterization of 2-(4-Carboxy-3-fluorophenyl)-4-fluorobenzoic acid, highlighting its potential as a building block for more complex molecules. The presence of fluorine atoms in its structure enhances its metabolic stability and bioavailability, which are critical factors in drug design. Researchers have also explored its role as an intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the compound's ability to modulate specific biological targets. The study revealed that 2-(4-Carboxy-3-fluorophenyl)-4-fluorobenzoic acid exhibits inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. The findings underscore the importance of fluorinated aromatic compounds in modern medicinal chemistry.

Another significant application of this compound lies in its use as a linker or spacer in the design of bioconjugates and prodrugs. Its carboxyl groups provide sites for conjugation with biomolecules, enabling the development of targeted drug delivery systems. Recent advancements in bioconjugation techniques have further expanded the utility of 2-(4-Carboxy-3-fluorophenyl)-4-fluorobenzoic acid in creating more efficient and selective therapeutic agents.

Despite its promising applications, challenges remain in optimizing the synthesis and scalability of 2-(4-Carboxy-3-fluorophenyl)-4-fluorobenzoic acid. Researchers are actively working on improving the yield and purity of the compound to meet the demands of large-scale pharmaceutical production. Additionally, further studies are needed to fully elucidate its pharmacokinetic and pharmacodynamic properties in vivo.

In conclusion, 2-(4-Carboxy-3-fluorophenyl)-4-fluorobenzoic acid (CAS: 1261971-04-3) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a compelling subject for ongoing and future studies. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.